Cas no 4354-58-9 (Cyclohexanehexanol)

Cyclohexanehexanol (C₆H₁₂(OH)₆) is a polyhydric alcohol derived from cyclohexane, featuring six hydroxyl groups attached to a cyclohexane ring. This compound exhibits high solubility in water and polar solvents due to its hydroxyl-rich structure, making it suitable for applications in polymer synthesis, crosslinking agents, and specialty chemical formulations. Its symmetrical molecular architecture contributes to stability and reactivity in esterification and etherification reactions. Cyclohexanehexanol is also explored as a precursor for biodegradable materials and flame-retardant additives. The compound's multifunctional nature allows for versatile modifications, enhancing its utility in industrial and research settings. Proper handling is advised due to potential hygroscopicity and reactivity under specific conditions.
Cyclohexanehexanol structure
Cyclohexanehexanol structure
Product Name:Cyclohexanehexanol
CAS No:4354-58-9
MF:C12H24O
MW:184.318364143372
CID:929026
PubChem ID:20364
Update Time:2025-06-08

Cyclohexanehexanol Chemical and Physical Properties

Names and Identifiers

    • 6-cyclohexylhexan-1-ol
    • 6-CYCLOHEXANEHEXANOL
    • 6-cyclohexyl-hexan-1-ol
    • AC1L2G44
    • Cyclohexanehexanol
    • Hexanol-1, 6-cyclohexyl-
    • NSC524957
    • SureCN1006500
    • 6-Cyclohexyl-1-hexanol #
    • DS-002603
    • ZE7
    • DTXSID50195874
    • 4354-58-9
    • AKOS006285171
    • NSC-524957
    • NSC 524957
    • cyclohexane-hexanol
    • SCHEMBL1006500
    • Inchi: 1S/C12H24O/c13-11-7-2-1-4-8-12-9-5-3-6-10-12/h12-13H,1-11H2
    • InChI Key: SRWKSFRBHIWJSD-UHFFFAOYSA-N
    • SMILES: OCCCCCCC1CCCCC1

Computed Properties

  • Exact Mass: 184.18282
  • Monoisotopic Mass: 184.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: Colorless oilyCombustible liquid.It smells like camphor.
  • Density: 0.9493
  • Boiling Point: 161.1℃
  • Flash Point: 67.2℃
  • Refractive Index: 1.4648
  • PSA: 20.23
  • Freezing Point: 25.15℃

Cyclohexanehexanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C993916-50mg
Cyclohexanehexanol
4354-58-9
50mg
$253.00 2023-05-18
TRC
C993916-250mg
Cyclohexanehexanol
4354-58-9
250mg
$1016.00 2023-05-18
TRC
C993916-500mg
Cyclohexanehexanol
4354-58-9
500mg
$1918.00 2023-05-18
TRC
C993916-1g
Cyclohexanehexanol
4354-58-9
1g
$ 4500.00 2023-09-08

Additional information on Cyclohexanehexanol

Comprehensive Overview of Cyclohexanehexanol (CAS No. 4354-58-9): Properties, Applications, and Industry Insights

Cyclohexanehexanol (CAS No. 4354-58-9), a versatile cyclic alcohol, has garnered significant attention in industrial and research applications due to its unique chemical structure and functional properties. This compound, also referred to by its systematic name 1,2,3,4,5,6-cyclohexanehexol, belongs to the family of polyols and exhibits remarkable solubility in polar solvents, making it a valuable intermediate in organic synthesis and material science. Its molecular formula, C6H12O6, highlights its hexahydroxy-substituted cyclohexane backbone, which contributes to its stability and reactivity under controlled conditions.

In recent years, the demand for sustainable chemical alternatives has driven interest in Cyclohexanehexanol as a potential bio-based platform chemical. Researchers are exploring its role in green chemistry initiatives, particularly in the development of biodegradable polymers and renewable materials. This aligns with global trends emphasizing carbon neutrality and circular economy principles. The compound’s ability to undergo selective oxidation or esterification reactions further enhances its utility in producing high-value derivatives for pharmaceuticals, cosmetics, and specialty chemicals.

From a technical perspective, Cyclohexanehexanol demonstrates notable thermal stability, with a melting point range of 160–165°C, and is often characterized using advanced analytical techniques such as NMR spectroscopy and HPLC-MS. Its stereochemistry—typically existing as a mixture of cis and trans isomers—adds complexity to its applications, requiring precise synthesis protocols. Industrial users frequently search for Cyclohexanehexanol suppliers, purity specifications, and custom synthesis options, reflecting its niche but growing market presence.

The compound’s relevance extends to the cosmetic industry, where its humectant properties are valued in moisturizing formulations. Additionally, its potential as a chelating agent in water treatment systems has sparked interest in environmental applications. As regulatory frameworks evolve, CAS No. 4354-58-9 is increasingly scrutinized for toxicological profiles and eco-compliance, with studies confirming its low acute toxicity under standard handling conditions.

Innovations in catalytic hydrogenation and enzymatic synthesis have improved the cost-efficiency of producing Cyclohexanehexanol, addressing one of the key challenges in its commercialization. Patent literature reveals growing IP activity around derivative compounds, particularly in drug delivery systems and functional coatings. For laboratories and manufacturers, proper storage recommendations—such as protection from light and moisture—are critical to maintaining the compound’s integrity over time.

Looking ahead, the intersection of AI-driven molecular design and high-throughput screening may unlock new applications for Cyclohexanehexanol, particularly in computational chemistry workflows. As industries prioritize bio-compatibility and low environmental impact, this compound’s multifaceted nature positions it as a compelling subject for future research and development.

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